Cas no 1849299-55-3 (Cyclopentaneacetic acid, 3-amino-, ethyl ester)

• Product Name: Cyclopentaneacetic acid, 3-amino-, ethyl ester
• CAS No: 1849299-55-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD31420779
• CID: 5211351
• PubChem ID: 139639629
• Update Time: 2025-07-22

Cyclopentaneacetic acid, 3-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, 3-amino-, ethyl ester

• MDL： MFCD31420779
• Inchi： 1S/C9H17NO2/c1-2-12-9(11)6-7-3-4-8(10)5-7/h7-8H,2-6,10H2,1H3
• InChI Key： RCRUBMPOZFSFDC-UHFFFAOYSA-N
• SMILES： C1(CC(OCC)=O)CCC(N)C1

Additional information on Cyclopentaneacetic acid, 3-amino-, ethyl ester

Comprehensive Analysis of Cyclopentaneacetic acid, 3-amino-, ethyl ester (CAS No. 1849299-55-3)

In the realm of fine chemicals and pharmaceutical intermediates, Cyclopentaneacetic acid, 3-amino-, ethyl ester (CAS No. 1849299-55-3) has garnered significant attention due to its versatile applications. This compound, characterized by its unique cyclopentane backbone and ester functionality, serves as a critical building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-amino-cyclopentaneacetic acid ethyl ester" or "CAS 1849299-55-3 applications", reflecting its growing relevance in drug discovery and material science.

The molecular structure of Cyclopentaneacetic acid, 3-amino-, ethyl ester combines a cyclopentane ring with an acetic acid derivative, where the 3-amino group introduces chirality and reactivity. This feature makes it valuable for asymmetric synthesis, a hot topic in modern organic chemistry. Recent trends in green chemistry have also spurred interest in eco-friendly synthesis routes for such intermediates, aligning with global sustainability goals. Keywords like "biocatalytic production of ethyl 3-amino-cyclopentaneacetate" highlight this shift.

From a pharmacological perspective, derivatives of Cyclopentaneacetic acid are explored for their potential bioactivity. While this specific ester (CAS No. 1849299-55-3) is primarily an intermediate, its structural analogs appear in studies targeting enzyme inhibition and receptor modulation. This connects to frequent search queries such as "medicinal uses of cyclopentane derivatives" or "amino ester prodrug design", demonstrating cross-disciplinary interest.

Analytical characterization of CAS No. 1849299-55-3 typically involves advanced techniques like HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are crucial for pharmaceutical-grade material, as indicated by searches for "HPLC methods for amino-cyclopentane esters". The compound's stability under various storage conditions (e.g., inert atmosphere, low temperature) is another practical concern for industrial users.

In material science, the cyclopentane core of this ester contributes to rigidity in polymer frameworks. Recent patents describe its incorporation into specialty coatings and biodegradable materials, addressing demands from sectors like automotive and packaging. This aligns with trending searches for "sustainable polymer additives 2024" and "high-performance cyclic monomers".

Regulatory compliance for Cyclopentaneacetic acid, 3-amino-, ethyl ester follows standard chemical safety protocols. While not classified as hazardous under major systems (GHS, REACH), proper handling guidelines—often searched as "CAS 1849299-55-3 SDS"—should always be consulted. The compound's low ecotoxicity profile makes it preferable over traditional aromatic amines in many applications.

The commercial landscape for CAS No. 1849299-55-3 shows increasing demand from Asia-Pacific pharmaceutical hubs. Suppliers frequently optimize bulk synthesis routes (a key search term) to meet scalability needs. Customization options like chiral resolution or isotope labeling (e.g., 13C-labeled cyclopentane derivatives) cater to specialized research markets.

Future research directions may explore continuous flow chemistry approaches for this ester, responding to industry's process intensification trends. Computational studies ("DFT calculations on amino-cyclopentane esters") could further elucidate its reactivity patterns. As sustainable chemistry gains momentum, bio-based production of such intermediates may redefine their commercial viability.